3,4,5,6-tetrahydro-2H-azepin-7-amine hydrochloride
Overview
Description
3,4,5,6-Tetrahydro-2H-azepin-7-amine hydrochloride is a chemical compound with the linear formula C13H16ClF3N2 . It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich . The compound is also known as 2H-Azepin-7-amine, 3,4,5,6-tetrahydro- .
Molecular Structure Analysis
The molecular structure of 3,4,5,6-tetrahydro-2H-azepin-7-amine is represented by the formula C6H12N2 . The compound has a molecular weight of 112.1729 . The structure can be represented by the SMILES notation NC1=NCCCCC1 .Physical And Chemical Properties Analysis
The physical and chemical properties of 3,4,5,6-tetrahydro-2H-azepin-7-amine are not well-documented. The compound has a molecular weight of 112.1729 . Unfortunately, information on its melting point, boiling point, density, and refractive index is not available .Scientific Research Applications
Synthesis of Derivatives
The compound can be used as a starting material for the synthesis of various derivatives. For instance, it can be used to synthesize compounds like 1-PHENYLETHANONE 3,4,5,6-TETRAHYDRO-2H-AZEPIN-7-YLHYDRAZONE , 2,6-DICHLOROBENZALDEHYDE 3,4,5,6-TETRAHYDRO-2H-AZEPIN-7-YLHYDRAZONE HCL , and METHYL 3- (3,4,5,6-TETRAHYDRO-2H-AZEPIN-7-YL)DITHIOCARBAZATE .
Anticancer Research
Some derivatives of “3,4,5,6-tetrahydro-2H-azepin-7-amine hydrochloride” have been evaluated for their antiproliferative activity in vitro against Hela, A549, HepG2, and MCF-7 cells . This suggests potential applications in anticancer research.
Anticonvulsant Evaluation
The compound and its derivatives have been evaluated for their anticonvulsant activity . This suggests potential applications in the development of new anticonvulsant drugs.
Reaction with Tetrahydroazepin-7-ol Hydrogen Sulfate
The compound has been found to react with tetrahydroazepin-7-ol hydrogen sulfate to give the lactam–tin tetrachloride complex and the oxime hydrogen sulfate . This suggests potential applications in chemical synthesis and reaction studies.
Synthesis of Hydrazones
The compound can be used to synthesize hydrazones, such as 4- (4-MORPHOLINYL)BENZALDEHYDE 3,4,5,6-TETRAHYDRO-2H-AZEPIN-7-YLHYDRAZONE . Hydrazones are often used in the synthesis of pharmaceuticals and agrochemicals.
Synthesis of Dithiocarbazates
The compound can be used to synthesize dithiocarbazates, such as METHYL 3- (3,4,5,6-TETRAHYDRO-2H-AZEPIN-7-YL)DITHIOCARBAZATE . Dithiocarbazates are often used as ligands in coordination chemistry.
Safety and Hazards
The safety and hazards associated with 3,4,5,6-tetrahydro-2H-azepin-7-amine hydrochloride are not well-documented. Sigma-Aldrich sells this product as-is and makes no representation or warranty with respect to this product . Therefore, users should handle it with care and take necessary precautions.
Future Directions
properties
IUPAC Name |
3,4,5,6-tetrahydro-2H-azepin-7-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2.ClH/c7-6-4-2-1-3-5-8-6;/h1-5H2,(H2,7,8);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QYMDLBQFLKOPGW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(=NCC1)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13ClN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
148.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4,5,6-tetrahydro-2H-azepin-7-amine hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(4-bromophenyl)-2-((1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamide](/img/structure/B2890079.png)
![(E)-4-(Dimethylamino)-N-[[2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl]but-2-enamide](/img/structure/B2890083.png)
![Methyl 3-[2-amino-4-(trifluoromethyl)anilino]propanoate](/img/structure/B2890084.png)
![Methyl (1R,5R,6S,7R)-7-[(2-methylpropan-2-yl)oxycarbonylamino]-3-azabicyclo[3.2.1]octane-6-carboxylate;hydrochloride](/img/structure/B2890090.png)
![Tert-butyl 7-(5-chloropyrazine-2-carbonyl)-2,7-diazaspiro[3.5]nonane-2-carboxylate](/img/structure/B2890096.png)